N-(2-cyanophenyl)-4-prop-2-enoxybenzamide

• IUPAC Name: N-(2-cyanophenyl)-4-prop-2-enoxybenzamide
• InChI: InChI=1S/C17H14N2O2/c1-2-11-21-15-9-7-13(8-10-15)17(20)19-16-6-4-3-5-14(16)12-18/h2-10H,1,11H2,(H,19,20)
• InChI Key: KJUDMSCMWALDFF-UHFFFAOYSA-N
• Canonical SMILES: C=CCOC1=CC=C(C=C1)C(=O)NC2=CC=CC=C2C#N
• Molecular Formula: C17H14N2O2
• Molecular Weight: 278.30 g/mol

Description

N-(2-cyanophenyl)-4-prop-2-enoxybenzamide is an organic compound that belongs to the class of benzamides It is characterized by the presence of an allyloxy group attached to the benzene ring and a cyanophenyl group attached to the amide nitrogen

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(2-cyanophenyl)-4-prop-2-enoxybenzamide typically involves the reaction of 4-hydroxybenzamide with allyl bromide in the presence of a base such as potassium carbonate. The reaction is carried out in an organic solvent like dimethylformamide (DMF) at elevated temperatures. The resulting intermediate is then reacted with 2-cyanophenyl isocyanate to form the final product.

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the production process.

Chemical Reactions Analysis

Types of Reactions

N-(2-cyanophenyl)-4-prop-2-enoxybenzamide can undergo various chemical reactions, including:

Oxidation: The allyloxy group can be oxidized to form an epoxide or an aldehyde.

Reduction: The nitrile group can be reduced to an amine.

Substitution: The allyloxy group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents such as m-chloroperbenzoic acid (m-CPBA) or potassium permanganate (KMnO4) can be used.

Reduction: Reagents like lithium aluminum hydride (LiAlH4) or hydrogen gas with a palladium catalyst (Pd/C) are commonly used.

Substitution: Nucleophiles such as sodium azide (NaN3) or thiols (RSH) can be employed.

Major Products Formed

Oxidation: Formation of epoxides or aldehydes.

Reduction: Formation of primary amines.

Substitution: Formation of azides or thioethers.

Scientific Research Applications

N-(2-cyanophenyl)-4-prop-2-enoxybenzamide has several scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a ligand in biochemical assays.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials and polymers with specific properties.

Mechanism of Action

The mechanism of action of N-(2-cyanophenyl)-4-prop-2-enoxybenzamide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity. For example, it may inhibit certain enzymes involved in inflammatory pathways, leading to reduced inflammation. The exact molecular targets and pathways can vary depending on the specific application and context.

Comparison with Similar Compounds

Similar Compounds

• 4-(methoxy)-N-(2-cyanophenyl)benzamide
• 4-(ethoxy)-N-(2-cyanophenyl)benzamide
• 4-(propoxy)-N-(2-cyanophenyl)benzamide

Comparison

Compared to its analogs, N-(2-cyanophenyl)-4-prop-2-enoxybenzamide has a unique allyloxy group that can undergo additional chemical transformations, providing more versatility in synthetic applications. Its specific structure may also result in different biological activities, making it a valuable compound for research and development.